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Introduction
Molten salt batteries, particularly sodium-metal halide systems like the ZEBRA (Zeolite Battery

Research Africa) battery, are a promising technology for large-scale energy storage due to their

high energy density, long cycle life, and the abundance of raw materials.[1][2] A key area of

research is the reduction of their high operating temperatures (typically 270-350°C) to lower

costs and improve longevity.[1][3] This technical guide explores the emerging potential of

sodium bromide (NaBr) as a key component in the molten salt electrolyte to address this

challenge and enhance overall battery performance. The addition of NaBr to the standard

sodium tetrachloroaluminate (NaAlCl₄) electrolyte in sodium-nickel chloride (Na/NiCl₂) batteries

has been shown to significantly improve ionic conductivity and reduce cell impedance, paving

the way for intermediate-temperature operation.[4][5]

Core Principles and Electrochemical Reactions
A standard Na/NiCl₂ battery consists of a molten sodium anode, a solid β”-alumina ceramic

electrolyte that selectively conducts Na⁺ ions, and a cathode composed of nickel powder and

sodium chloride (NaCl) immersed in a secondary molten salt electrolyte, NaAlCl₄.[6] The

overall cell reaction is:

2Na + NiCl₂ ↔ 2NaCl + Ni
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The introduction of sodium bromide as an additive primarily modifies the composition and

properties of the secondary electrolyte. By partially or fully replacing NaCl with NaBr, the

melting point of the electrolyte can be lowered, and the ionic conductivity can be enhanced.[4]

This allows the battery to operate efficiently at lower temperatures.

The fundamental electrochemical reactions at the electrodes remain the same, but the kinetics

and transport properties within the cathode compartment are altered. The presence of bromide

ions influences the dissolution and precipitation of sodium halides and the morphology of the

nickel electrode during cycling.[5]

Quantitative Performance Data
The inclusion of sodium bromide in the electrolyte has a demonstrable impact on the

electrochemical performance of sodium-metal halide batteries. The following tables summarize

the key quantitative data available from recent research, comparing standard cells with NaBr-

modified cells.

Performance Metric
Standard Na/NiCl₂

Cell

NaBr-Modified

Na/NiCl₂ Cell
Reference

Operating

Temperature
270 - 350 °C 150 - 190 °C [7][8]

Energy Density ~90 - 120 Wh/kg
Up to 174 Wh/kg (at

33.3 mA/cm²)
[2][9]

Power Density ~180 W/kg
Data not explicitly

available
[9]

Coulombic Efficiency ~100% ~100% [2]

Capacity Retention ~33% at 0.5C ~80% at 0.5C [9]

Cycle Life
>1000 cycles (at

190°C)

Stable cycling

demonstrated at

150°C

[4][7]
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Electrolyte Property Standard NaAlCl₄ NaAlCl₄ with NaBr Reference

Ionic Conductivity

(Solid State, 30°C)
~3.9 x 10⁻⁶ S/cm

1.2 x 10⁻⁵ S/cm (for

NaAlBr₄)
[5][10]

Melting Point ~157 °C
Lowered (eutectic

dependent)
[4]

Experimental Protocols
Detailed, step-by-step experimental protocols for the fabrication of NaBr-containing molten salt

batteries are not extensively published in a consolidated format. However, based on available

literature, the following general methodologies can be outlined.

Preparation of the NaBr-Containing Cathode
The cathode is a composite material typically consisting of the active material (e.g., Ni), the

sodium halide (NaCl and/or NaBr), and other additives to improve performance.

Materials:

Nickel (Ni) powder

Sodium chloride (NaCl) powder

Sodium bromide (NaBr) powder

Pore former (e.g., decomposable polymer) - optional, to improve morphology[5]

Sulfur or iron sulfide - optional, as additives to stabilize the electrode[2]

General Procedure:

Mixing: The constituent powders (Ni, NaCl, NaBr, and any other additives) are thoroughly

mixed in the desired molar ratio. For a 50 mol% NaBr substitution, the molar ratio of NaCl to

NaBr would be 1:1. The ratio of Ni to the total sodium halide content is a critical parameter,

with ratios of 1.25 or higher showing good performance.[7]
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Granulation: The mixed powder is pressed into a sheet and then granulated to a specific size

range (e.g., 300 µm to 1 mm). This process helps in achieving a uniform packing density

within the cathode compartment.

Heat Treatment (if applicable): If a pore former is used, a heat treatment step is required to

decompose the polymer and create a porous structure.

Preparation of the Molten Salt Electrolyte
The secondary electrolyte is typically prepared by mixing and melting the constituent salts.

Materials:

Aluminum chloride (AlCl₃)

Sodium chloride (NaCl)

Sodium bromide (NaBr)

General Procedure:

Mixing: Anhydrous AlCl₃, NaCl, and NaBr are mixed in the desired molar ratio in an inert

atmosphere (e.g., an argon-filled glovebox) to prevent moisture contamination.

Melting: The mixture is heated to a temperature above its melting point (e.g., 300°C) to form

a homogeneous molten salt.

Purification (optional): The molten salt may undergo a purification step, such as electrolysis,

to remove impurities.

Cell Assembly
The assembly of a Na/NiCl₂ cell is typically done in the discharged state, which avoids the

handling of highly reactive molten sodium.

Components:

Anode current collector
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Molten sodium (formed in-situ during the first charge)

β”-alumina solid electrolyte (BASE) tube

Prepared NaBr-containing cathode granules

Prepared molten salt secondary electrolyte

Cathode current collector

Cell casing and sealing components

General Assembly Procedure (in an inert atmosphere):

The β”-alumina tube is placed in the cell casing.

The cathode granules (Ni/NaCl/NaBr mixture) are filled into the β”-alumina tube.

The molten secondary electrolyte (NaAlCl₄-NaBr) is vacuum-infiltrated into the porous

cathode structure.

The cathode current collector is inserted into the cathode compartment.

The anode compartment is prepared, which will house the molten sodium once it is formed

during the initial charging cycle.

The cell is hermetically sealed. The use of lower operating temperatures enabled by NaBr

may allow for the use of polymer seals instead of more expensive glass or ceramic-to-metal

seals.[7]

Electrochemical Testing
Procedure:

Heating: The assembled cell is placed in a furnace and heated to the desired operating

temperature (e.g., 175°C).[4]

Initial Charging: The first charge is critical as it forms the molten sodium anode from the

sodium chloride and sodium bromide in the cathode.
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Galvanostatic Cycling: The cell is charged and discharged at constant current densities (C-

rates) between defined voltage limits to determine its capacity, coulombic efficiency, and

cycle life.

Electrochemical Impedance Spectroscopy (EIS): EIS is used to measure the impedance of

the cell and its components to understand the effect of NaBr on the ionic conductivity and

charge transfer resistance.[5]
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Caption: Logical relationship of components in a NaBr-modified molten salt battery.

Experimental Workflow for Cell Fabrication and Testing
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Caption: General experimental workflow for fabricating and testing NaBr-modified cells.
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Conclusion and Future Outlook
The incorporation of sodium bromide into the molten salt electrolyte of sodium-nickel chloride

batteries presents a compelling strategy for lowering the operating temperature and enhancing

performance. The available data indicates a significant improvement in energy density and

capacity retention at intermediate temperatures. However, to fully realize the potential of NaBr-

modified molten salt batteries, further research is required to:

Optimize Electrolyte Composition: Systematically investigate the optimal molar ratio of NaBr

in the NaAlCl₄ electrolyte to maximize ionic conductivity and electrochemical stability at lower

temperatures.

Long-Term Cycling Stability: Conduct extensive long-term cycling tests to fully characterize

the cycle life and degradation mechanisms of NaBr-containing cells.

Detailed Protocol Development: Establish and publish detailed, standardized protocols for

the preparation and assembly of these batteries to ensure reproducibility and facilitate further

research and development.

Cost-Performance Analysis: Perform a thorough cost-performance analysis to quantify the

economic benefits of lower operating temperatures and the use of potentially less expensive

sealing materials.

By addressing these areas, the scientific and research community can further advance the

development of sodium bromide-based molten salt batteries as a viable and cost-effective

solution for large-scale energy storage applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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